Cas no 1156803-06-3 (ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 1156803-06-3
• MF: C₁₁H₈ClF₃N₄O₂
• MW: 320.655031204224
• MDL: MFCD09702185
• CID: 5176748
• Update Time: 2026-03-05

ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-5-(trifluoromethyl)-, ethyl ester
• ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• MDL： MFCD09702185
• Inchi： 1S/C11H8ClF3N4O2/c1-2-21-10(20)6-5-16-19(9(6)11(13,14)15)8-4-3-7(12)17-18-8/h3-5H,2H2,1H3
• InChI Key： BHXITZPPRMQWRM-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(Cl)C=C2)C(C(F)(F)F)=C(C(OCC)=O)C=N1

Additional information on ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Introduction to Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 1156803-06-3)

Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, identified by its CAS number 1156803-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloropyridazine moiety at the 6-position and a trifluoromethyl group at the 5-position introduces both electrophilic and lipophilic characteristics, respectively, which can influence its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential as drug candidates. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate represents a promising candidate in this domain, owing to its structural features that suggest multiple modes of action.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylate ester group at the 4-position of the pyrazole ring provides a versatile handle for further chemical modifications, enabling researchers to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are crucial.

The chloropyridazine moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets, making it an attractive scaffold for designing molecules with enhanced binding affinity. Additionally, the trifluoromethyl group is a common pharmacophore that can improve metabolic stability and lipophilicity, which are critical factors in drug efficacy and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The presence of both chloropyridazine and trifluoromethyl groups in Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate suggests that it may exhibit inhibitory activity against such enzymes, potentially making it a valuable tool in the development of anti-inflammatory agents.

Beyond inflammation, there is growing evidence suggesting that pyrazole derivatives can modulate other critical biological processes, including apoptosis, angiogenesis, and neurotransmitter receptor activity. The unique combination of functional groups in Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate positions it as a candidate for further exploration in these areas. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of kinase-driven diseases such as cancer.

The synthesis of Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. The introduction of the chloropyridazine moiety typically requires nucleophilic substitution reactions, while the incorporation of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic strategies underscore the importance of well-designed molecular frameworks in enabling access to biologically relevant compounds.

In conclusion, Ethyl 1-(6-chloropyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 1156803-06-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.